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Compound of Interest

1,3-Diethoxy-1,1,3,3-
Compound Name: o
tetramethyldisiloxane

Cat. No.: B098531

An In-depth Technical Guide to the Molecular Structure of 1,3-Diethoxy-1,1,3,3-
tetramethyldisiloxane

Executive Summary

1,3-Diethoxy-1,1,3,3-tetramethyldisiloxane is an organosilicon compound belonging to the
siloxane family, characterized by a flexible silicon-oxygen backbone. Its molecular structure,
featuring two terminal ethoxy groups and four methyl groups, imparts a unique combination of
properties, including thermal stability, low surface tension, and controlled reactivity.[1] This
guide provides a comprehensive analysis of its molecular architecture, physicochemical
characteristics, synthesis, and chemical behavior. Primarily utilized as a chemical intermediate
and a precursor for advanced silicone-based materials, its applications span from coatings and
sealants to electronics and medical devices.[1][2] A thorough understanding of its structure is
paramount for professionals in materials science and drug development seeking to leverage its
distinct attributes.

Introduction: Deconstructing a Versatile Siloxane

The field of organosilicon chemistry presents molecules with remarkable versatility, and 1,3-
Diethoxy-1,1,3,3-tetramethyldisiloxane stands as a prime example. At its core is the
disiloxane framework (Si-O-Si), which provides a unique combination of inorganic and organic
characteristics. The inorganic siloxane bond is responsible for high thermal stability and

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b098531?utm_src=pdf-interest
https://www.benchchem.com/product/b098531?utm_src=pdf-body
https://www.benchchem.com/product/b098531?utm_src=pdf-body
https://www.benchchem.com/product/b098531?utm_src=pdf-body
https://www.smolecule.com/products/s1517273
https://www.smolecule.com/products/s1517273
https://www.gelest.com/wp-content/uploads/product_msds/SIT7534.0-msds.pdf
https://www.benchchem.com/product/b098531?utm_src=pdf-body
https://www.benchchem.com/product/b098531?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098531?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

flexibility, while the organic methyl and ethoxy substituents dictate its solubility, reactivity, and
intermolecular interactions.

For researchers and drug development professionals, this compound is not merely a reagent
but a building block. The terminal ethoxy groups are key reactive sites, susceptible to
hydrolysis, which allows for the controlled formation of silanol groups.[1] This reactivity is the
foundation of its use in forming larger siloxane networks and polymers, making it a critical
component in the synthesis of specialized materials. This guide will explore the nuances of its
molecular structure to provide a foundational understanding of its function and potential.

Molecular Structure and Chemical Identity

The structure of 1,3-Diethoxy-1,1,3,3-tetramethyldisiloxane is defined by a central oxygen
atom linking two dimethylsilyl groups, each of which is also bonded to an ethoxy group. The
linear formula is often represented as [C2HsOSi(CHs)2]20. This arrangement results in a
molecule with considerable rotational freedom around the Si-O bonds, influencing its physical
state and solvent properties.

The combination of nonpolar methyl groups and the more polar Si-O and C-O bonds gives the
molecule a balanced character, enhancing its solubility in a wide range of organic solvents.[1]

[3]

Table 1. Chemical Identifiers for 1,3-Diethoxy-1,1,3,3-tetramethyldisiloxane
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Identifier Value Source(s)
ethoxy-
IUPAC Name [ethoxy(dimethyl)silylJoxy-  [1][4]

dimethylsilane

CAS Number 18420-09-2 [4][5]
Molecular Formula CsH2203Si2 [11[4115]
Molecular Weight 222.43 g/mol [1114]

) CCO--INVALID-LINK--(C)O--
Canonical SMILES [1]
INVALID-LINK--(C)OCC

NPOYZXWZANURMM-
InChl Key [1][5]
UHFFFAOYSA-N

| EC Number | 242-298-7 | |

Caption: 2D molecular structure of 1,3-Diethoxy-1,1,3,3-tetramethyldisiloxane.

Physicochemical Properties

The physical properties of this siloxane are a direct consequence of its molecular structure. It is
typically a colorless liquid.[6] The relatively low boiling point compared to hydrocarbons of
similar molecular weight is attributable to weak intermolecular forces; the methyl groups shield
the polar siloxane core, preventing strong dipole-dipole interactions.

Table 2: Key Physicochemical Properties
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Property Value Source(s)

Colorless liquid / White to

Appearance .

off-white powder
Boiling Point 161 - 183.3 °C at 760 mmHg
Melting Point -134 °C
Density 0.883 g/mL at 25 °C
Flash Point 43 °C (109.4 °F) - closed cup
Refractive Index n20/D 1.389

| Vapor Pressure | 1.06 mmHg at 25 °C | |

Spectroscopic Characterization

Structural elucidation and purity assessment rely heavily on spectroscopic techniques. The
unique arrangement of atoms in 1,3-Diethoxy-1,1,3,3-tetramethyldisiloxane gives rise to a

distinct spectral fingerprint.
» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: One would expect to see a triplet for the methyl protons (-O-CH2-CHs) and a
guartet for the methylene protons (-O-CH2-CHs) of the ethoxy groups, due to spin-spin
coupling. Additionally, a sharp singlet would be present for the chemically equivalent
protons of the four methyl groups attached to the silicon atoms (Si-(CHs)z2).

o 183C NMR: The spectrum would show distinct signals for the two carbons of the ethoxy
group and one signal for the methyl carbons attached to silicon.[4]

o 29Si NMR: A single resonance is expected, confirming the symmetric nature of the two

silicon atoms in the molecule.

« Infrared (IR) Spectroscopy: Key vibrational modes include a strong, broad absorption band
around 1050-1100 cm~1 corresponding to the Si-O-Si asymmetric stretching. Other
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characteristic peaks include Si-C stretching (~1260 cm~! and ~800 cm~1) and C-H stretching
from the methyl and ethoxy groups (~2900-3000 cm™1).

e Mass Spectrometry (MS): Electron ionization (El) would lead to fragmentation patterns
characteristic of siloxanes. Common fragments would arise from the cleavage of Si-C and
Si-O bonds. The NIST Mass Spectrometry Data Center contains reference spectra for this
compound.[4]

Table 3: Summary of Spectroscopic Data

Technique Data Type Source(s)
13C NMR Spectrum available [4]
Mass Spectrometry GC-MS data available [4107]

| Infrared (IR) | Spectrum data available for similar compounds |[8] |

Synthesis Methodologies

The synthesis of 1,3-Diethoxy-1,1,3,3-tetramethyldisiloxane can be achieved via several
routes, chosen based on desired purity, yield, and scalability. The common principle involves
the formation of a Si-O-C bond.

Key Synthesis Pathways:

o Condensation Reaction: This classical approach involves the controlled reaction of
chlorosilane precursors, such as dichlorodimethylsilane, with ethanol. The reaction proceeds
via nucleophilic substitution, with the ethanol oxygen attacking the silicon center and
displacing a chloride ion. This method requires careful control of stoichiometry and removal
of the HCI byproduct.[1]

 Direct Alkylation: An alternative route involves the direct reaction of 1,1,3,3-
tetramethyldisiloxane with ethanol in the presence of a catalyst. This method leverages the
reactivity of the Si-H bond in the precursor.[1]
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e Grignard Reaction: A high-yield method involves reacting an organohydrogen polysiloxane
with an ethyl Grignard reagent (e.g., ethylmagnesium bromide) in an ether solvent, followed
by controlled hydrolysis.[1][9]

arging ,_( Reaction Vessel . Condensation Reaction | _ 2. Quenchin
(Controlled Temp) - HCl byproduct

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 1,3-Diethoxy-1,1,3,3-
tetramethyldisiloxane.

Experimental Protocol: Synthesis via Condensation

This protocol is a representative example and must be adapted and optimized based on
laboratory safety standards and equipment.

o Setup: A dry, three-necked round-bottom flask is equipped with a magnetic stirrer, a dropping
funnel, and a condenser connected to a gas scrubber (to neutralize HCI). The entire
apparatus is flushed with an inert gas (e.g., nitrogen or argon).

e Reagents: Anhydrous ethanol is charged into the flask with a suitable solvent like toluene.
The flask is cooled in an ice bath.

o Reaction: Dichlorodimethylsilane is diluted with toluene and added to the dropping funnel. It
is then added dropwise to the stirred ethanol solution. The reaction is exothermic and the
temperature should be maintained below 10 °C.

» Aging: After the addition is complete, the reaction mixture is allowed to warm to room
temperature and stirred for several hours to ensure complete reaction.

o Workup: The mixture is carefully washed with water to remove unreacted ethanol and then
with a dilute sodium bicarbonate solution to neutralize any remaining HCI, followed by a final
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water wash.

« |solation: The organic layer is separated, dried over anhydrous magnesium sulfate, and
filtered.

 Purification: The solvent is removed under reduced pressure, and the crude product is
purified by fractional distillation to yield pure 1,3-Diethoxy-1,1,3,3-tetramethyldisiloxane.

Chemical Reactivity and Mechanistic Insights

The most significant chemical transformation for this molecule is its hydrolysis, which is the
primary degradation pathway and the basis for its application in forming polysiloxane networks.

[1]

Hydrolysis Mechanism: The Si-O-C bond is susceptible to cleavage by water. The reaction can
be catalyzed by both acids and bases. The mechanism involves the nucleophilic attack of a
water molecule on the electrophilic silicon atom.[1] This forms a pentacoordinate silicon
intermediate. Subsequently, an ethanol molecule is eliminated, resulting in the formation of a
silanol group (Si-OH). These silanol groups are reactive and can undergo self-condensation to
form new Si-O-Si bonds, extending the siloxane chain and releasing water.

The liberation of ethanol is a key feature of this reaction.[1][2] The rate of hydrolysis is
influenced by factors such as pH, temperature, and the presence of catalysts.
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Caption: Simplified reaction pathway for the hydrolysis of 1,3-Diethoxy-1,1,3,3-
tetramethyldisiloxane.

Applications in Research and Development

The unique structural features of 1,3-Diethoxy-1,1,3,3-tetramethyldisiloxane make it a
valuable compound in several advanced applications:

e Precursor to Silicone Polymers: Its primary application is as a monomer or crosslinking agent
in the synthesis of silicone polymers. The controlled hydrolysis of the ethoxy groups allows
for the formation of silicones with tailored properties (e.g., viscosity, elasticity, and
hydrophobicity) for use in sealants, coatings, and elastomers.[1]

o Surface Modification: It can be used to modify the surfaces of materials like glass and silica,
rendering them hydrophobic. The silanol groups formed during hydrolysis can react with
surface hydroxyls, grafting the tetramethyldisiloxane unit onto the material.
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 Intermediate in Organic Synthesis: It serves as a building block for more complex
organosilicon compounds.[2][3]

Safety, Handling, and Storage
Proper handling of 1,3-Diethoxy-1,1,3,3-tetramethyldisiloxane is crucial due to its
flammability and potential for irritation. It is a flammable liquid and vapor.[2][4]

Safe Handling Procedures:

o Ventilation: Work in a well-ventilated area or a chemical fume hood to avoid inhalation of
vapors.[2]

o Personal Protective Equipment (PPE): Wear chemical-resistant gloves (neoprene or nitrile
rubber), chemical safety goggles, and a lab coat.[2][10] Contact lenses should not be worn.

[2]

« Ignition Sources: Keep away from heat, sparks, and open flames. Use non-sparking tools
and ensure electrical equipment is properly grounded to prevent static discharge.[2][10]

o Storage: Store in a cool, dry, well-ventilated area in tightly sealed containers.[2] The key is to
protect it from moisture to prevent hydrolysis and the liberation of flammable ethanol vapor.

[2]

Table 4: GHS Hazard Information

Code Hazard Statement Class

Flammable liquid and

H226 Flammable Liquid 3
vapor
H315 Causes skin irritation Skin Irritation 2
H319 Causes serious eye irritation Eye Irritation 2
H335 May cause respiratory irritation ~ STOT SE 3
Source:[4]
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Conclusion

1,3-Diethoxy-1,1,3,3-tetramethyldisiloxane is a structurally well-defined yet highly functional
molecule. Its siloxane backbone provides stability, while the terminal ethoxy groups offer a
gateway for controlled chemical transformations, primarily hydrolysis. This duality makes it an
indispensable tool for chemists and materials scientists. By understanding the interplay
between its molecular structure and its chemical behavior, researchers can effectively harness
its properties to design and synthesize novel materials with advanced functionalities relevant to
a multitude of industries, including pharmaceuticals and electronics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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